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Abstract
Irganox 1330, chemically known as 1,3,5-Trimethyl-2,4,6-tris(3,5-di-tert-butyl-4-

hydroxybenzyl)benzene, is a high molecular weight, sterically hindered phenolic antioxidant. It

is a highly effective stabilizer for organic materials such as plastics, synthetic fibers, and

elastomers against thermo-oxidative degradation.[1][2][3][4][5] This technical guide provides a

detailed overview of the synthesis and characterization of Irganox 1330, including experimental

protocols, quantitative data, and workflow visualizations to support researchers and

professionals in the field.

Introduction
Irganox 1330 is a primary antioxidant that functions by interrupting the free-radical chain

reactions that occur during the thermal processing and long-term aging of polymeric materials.

Its sterically hindered phenolic groups are effective at scavenging peroxy radicals, thereby

preventing the degradation of the polymer matrix. With a high molecular weight and low

volatility, Irganox 1330 is particularly suitable for applications requiring high-temperature

processing and long service life. Its CAS number is 1709-70-2, with a molecular formula of

C₅₄H₇₈O₃ and a molecular weight of approximately 775.2 g/mol .
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The synthesis of Irganox 1330 can be achieved through a multi-step process. The most

common method involves the reaction of 2,6-di-tert-butylphenol with formaldehyde to form a

hydroxymethyl derivative, which is then reacted with mesitylene. An alternative approach

involves the direct reaction of 3,5-di-tert-alkyl-4-hydroxybenzyl alcohol with mesitylene in the

presence of an acid catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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